2-piperidinecarboxylic acid, 1-[5-[[imino(nitroamino)methyl]amino]-2-[[(3-methyl-8-quinolinyl)sufonyl]-1-oxopentyl]-4-methyl-,ethyl ester,[2R-[1(S*), 2alpha, 4beta]]-

• IUPAC Name: ethyl 1-[5-[[amino(nitramido)methylidene]amino]-2-[(3-methylquinolin-8-yl)sulfonylamino]pentanoyl]-4-methylpiperidine-2-carboxylate
• InChI: InChI=1S/C25H35N7O7S/c1-4-39-24(34)20-14-16(2)10-12-31(20)23(33)19(8-6-11-27-25(26)29-32(35)36)30-40(37,38)21-9-5-7-18-13-17(3)15-28-22(18)21/h5,7,9,13,15-16,19-20,30H,4,6,8,10-12,14H2,1-3H3,(H3,26,27,29)
• InChI Key: DWOYDKNIEZWRDH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CC(CCN1C(=O)C(CCCN=C(N)N[N+](=O)[O-])NS(=O)(=O)C2=CC=CC3=C2N=CC(=C3)C)C
• Molecular Formula: C25H35N7O7S
• Molecular Weight: 577.7 g/mol

Description

The compound 2-piperidinecarboxylic acid, 1-[5-[[imino(nitroamino)methyl]amino]-2-[[(3-methyl-8-quinolinyl)sulfonyl]-1-oxopentyl]-4-methyl-, ethyl ester (hereafter referred to by its systematic name) is a structurally complex molecule featuring a piperidine core substituted with multiple functional groups. Its stereochemical configuration ([2R-[1(S*), 2alpha, 4beta]]) is critical to its activity, as evidenced by related compounds in the literature . The molecule includes a nitroamino-imino group, a 3-methyl-8-quinolinylsulfonyl moiety, and an ethyl ester, which likely serve to modulate solubility, bioavailability, and target binding .

This compound is structurally analogous to argatroban, a thrombin inhibitor, but differs in its substitution pattern: argatroban lacks the nitroamino group and ethyl ester, instead existing as a monohydrate with a free carboxylic acid group .

Biological Activity

2-Piperidinecarboxylic acid, 1-[5-[[imino(nitroamino)methyl]amino]-2-[[(3-methyl-8-quinolinyl)sulfonyl]-1-oxopentyl]-4-methyl-, ethyl ester, with the CAS number 74874-09-2, is a complex organic compound that has garnered attention for its potential biological activities. This article provides a detailed examination of its biological activity, including synthesis, mechanisms of action, and relevant case studies.

The molecular formula of this compound is $C_{15}H_{28}N_{6}O_{5}$ with a molecular weight of approximately 408.88 g/mol. The structure includes a piperidine ring, a carboxylic acid group, and an imino-nitroamino substituent which contributes to its biological properties.

Property	Value
Molecular Formula	$C_{15}H_{28}N_{6}O_{5}$
Molecular Weight	408.88 g/mol
CAS Number	74874-09-2

Research indicates that compounds similar to 2-piperidinecarboxylic acid derivatives exhibit various biological activities, particularly in enzyme inhibition. The presence of the sulfonyl and nitroamino groups suggests potential interactions with biological targets such as carbonic anhydrases (CAs) and other enzymes involved in metabolic pathways.

Enzyme Inhibition

• Carbonic Anhydrase Inhibition : A study on related compounds demonstrated that certain derivatives showed significant inhibition of carbonic anhydrase isoforms, particularly hCA II and hCA IX. The structure-activity relationship (SAR) indicated that specific substitutions on the aromatic ring enhanced inhibitory potency .
• Nitric Oxide Synthase : Compounds with similar structural motifs have been investigated for their ability to modulate nitric oxide synthase activity, impacting vascular function and inflammation.

Case Studies

• In Vitro Studies : In vitro assays have shown that derivatives of 2-piperidinecarboxylic acid can inhibit tumor-associated carbonic anhydrases, which are implicated in tumor growth and metastasis. For example, compounds exhibiting K_i values in the low micromolar range were identified as promising candidates for further development .
• Animal Models : Preliminary studies in animal models suggest that these compounds may reduce tumor growth through inhibition of angiogenesis mediated by carbonic anhydrase activity.

Table 2: Summary of Biological Activities

Biological Activity	Observations
Carbonic Anhydrase Inhibition	K_i values ranging from 57.7 to 79.9 µM
Nitric Oxide Synthase Modulation	Potential effects on vascular function
Tumor Growth Inhibition	Reduced angiogenesis in preclinical models

Synthesis and Derivatives

The synthesis of 2-piperidinecarboxylic acid derivatives typically involves multi-step reactions starting from piperidine or its derivatives, followed by the introduction of functional groups such as sulfonyl and nitroamino moieties.

Synthetic Route Overview

• Starting Materials : Piperidine derivatives.
• Functionalization : Introduction of carboxylic acid and sulfonyl groups.
• Final Modifications : Addition of imino-nitroamino groups through condensation reactions.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

Compound Name	Key Substituents	Biological Target/Activity	Notes
Target Compound	Ethyl ester, nitroamino-imino, 3-methyl-8-quinolinylsulfonyl	Likely protease inhibition (e.g., thrombin)	Ethyl ester may enhance bioavailability; nitroamino group could stabilize receptor interactions .
Argatroban (C23H36N6O5S·H2O)	Free carboxylic acid, tetrahydroquinoline sulfonamide, guanidino group	Thrombin inhibition	FDA-approved anticoagulant; lacks nitroamino and ester groups, affecting solubility and metabolism .
cis-3-(1-Oxo-2-phosphonoethyl)-2-piperidinecarboxylic acid	Phosphonopropyl, free carboxylic acid	NMDA receptor antagonism (Ki = 64 nM)	Phosphono group enhances receptor binding; stereochemistry critical for activity .
(2R,4S)-4-(3-Phosphonopropyl)-2-piperidinecarboxylic acid (PPPA)	Phosphonopropyl, free carboxylic acid	Competitive NR2A subunit antagonism (NMDA receptor)	Used in neuropathic pain studies; structural rigidity improves selectivity .
Pulcherrimine (4-(2'-carboxy-2'-hydroxy-ethylthio)-2-piperidinecarboxylic acid)	Thioether, hydroxyl, free carboxylic acid	Bitter taste receptor agonist (threshold = 0.306 mM)	Natural product from sea urchins; sulfur-containing side chain influences taste perception .
1-(Quinolin-8-ylsulfonyl)piperidine-4-carboxylate derivatives	Quinolinylsulfonyl, ester/carboxylic acid	Protease inhibition (e.g., PAR4 antagonism)	Sulfonyl groups enhance binding to serine proteases; ester vs. acid affects pharmacokinetics .

Key Findings:

Substituent Impact on Activity: Nitroamino Group: Unique to the target compound, this group may enhance hydrogen bonding or electrostatic interactions with protease active sites, analogous to guanidino groups in argatroban . Ethyl Ester: Likely a prodrug feature, improving lipophilicity compared to argatroban’s free carboxylic acid. Similar strategies are seen in nipecotic acid prodrugs . Quinolinylsulfonyl Moiety: Common in protease inhibitors (e.g., PAR4 antagonists), this group provides strong binding to sulfhydryl or hydrophobic pockets in target enzymes .

Stereochemical Sensitivity: The [2R, 2alpha, 4beta] configuration is critical for activity, as seen in NMDA antagonists where minor stereochemical changes reduce binding affinity by >100-fold .

Metabolic Considerations :

• Unlike natural 2-piperidinecarboxylic acid derivatives (e.g., in Fritillaria thunbergii), the synthetic target compound’s complex substitutions likely confer resistance to metabolic degradation .